Cas no 163921-65-1 (Azithromycin-d)

• Product Name: Azithromycin-d
• CAS No: 163921-65-1
• Molecular Formula: C₃₈H₇₂N₂O₁₂
• Molecular Weight: 748.98448
• CID: 1062514
• PubChem ID: 71313607

Azithromycin-d Properties

Names and Identifiers

• Azithromycin-d3
• XZ-450-d3
• Sumamed-d3
• Ribotrex-d3
• CP-62993-d3
• Zitromax-d3
• Zithromaz-d3
• Trozocina-d3
• Azitrocin-d3
• Azithromycin-d
• 163921-65-1
• A936287
• CS-0092952
• (2R,3S,4R,5R,8R,10R,11R,12S,13S,14R)-11-[(2S,3R,4S,6R)-4-(Dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-2-ethyl-3,4,10-trihydroxy-13-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy-3,5,8,10,12,14-hexamethyl-6-(trideuteriomethyl)-1-oxa-6-azacyclopentadecan-15-one
• MS-31324
• G13604
• HY-17506S
• DA-71250

• InChIKey： MQTOSJVFKKJCRP-DAANATKPSA-N
• Inchi： InChI=1S/C38H72N2O12/c1-15-27-38(10,46)31(42)24(6)40(13)19-20(2)17-36(8,45)33(52-35-29(41)26(39(11)12)16-21(3)48-35)22(4)30(23(5)34(44)50-27)51-28-18-37(9,47-14)32(43)25(7)49-28/h20-33,35,41-43,45-46H,15-19H2,1-14H3/t20-,21-,22+,23-,24-,25+,26+,27-,28+,29-,30+,31-,32+,33-,35+,36-,37-,38-/m1/s1/i13D3
• SMILES： CCC1C(C(C(N(CC(CC(C(C(C(C(C(=O)O1)C)OC2CC(C(C(O2)C)O)(C)OC)C)OC3C(C(CC(O3)C)N(C)C)O)(C)O)C)C)C)O)(C)O

Computed Properties

• Exact Mass: 751.52735597g/mol
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 14
• Rotatable Bond Count: 7
• Monoisotopic Mass: 751.52735597g/mol
• Heavy Atom Count: 52
• Complexity: 1150
• Isotope Atom Count: 3
• Defined Atom Stereocenter Count: 18
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 180Ų

Experimental Properties

• Melting Point: 125-1290C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides